2,2,2-trifluoro-N-[1-(4-methoxyphenyl)-3-oxo-3-piperidinopropyl]acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[1-(4-methoxyphenyl)-3-oxo-3-piperidin-1-ylpropyl]acetamide
• InChI: InChI=1S/C17H21F3N2O3/c1-25-13-7-5-12(6-8-13)14(21-16(24)17(18,19)20)11-15(23)22-9-3-2-4-10-22/h5-8,14H,2-4,9-11H2,1H3,(H,21,24)
• InChI Key: HIEYOBWPKDNUNH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC(=O)N2CCCCC2)NC(=O)C(F)(F)F
• Molecular Formula: C17H21F3N2O3
• Molecular Weight: 358.35 g/mol

Description

2,2,2-trifluoro-N-[1-(4-methoxyphenyl)-3-oxo-3-piperidinopropyl]acetamide, also known as TPOP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TPOP is a white crystalline powder that is soluble in water and organic solvents. It has been used in various scientific studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications in medicine and other fields.

Scientific Research Applications

Advanced Oxidation Processes for Degradation

Research on compounds like acetaminophen illustrates the use of advanced oxidation processes (AOPs) in degrading recalcitrant compounds in the environment. AOPs are utilized to treat various pharmaceutical compounds in aqueous media, leading to different by-products and degradation pathways. Studies suggest the potential for similar approaches to be applied to a wide range of complex organic compounds, potentially including 2,2,2-trifluoro-N-[1-(4-methoxyphenyl)-3-oxo-3-piperidinopropyl]acetamide, for environmental remediation and treatment of pharmaceutical waste (Qutob et al., 2022).

Pharmacological Metabolism and Genetic Differences

Understanding the metabolism of pharmaceuticals like paracetamol and its relation to genetic differences can provide insights into the metabolic pathways, biotransformation, and potential interactions of complex organic compounds such as 2,2,2-trifluoro-N-[1-(4-methoxyphenyl)-3-oxo-3-piperidinopropyl]acetamide. This knowledge is crucial for assessing the safety, efficacy, and potential therapeutic applications of new drugs (Zhao & Pickering, 2011).

Environmental Protection and Adsorptive Elimination

The study of adsorptive elimination techniques for pharmaceutical micropollutants from water, such as acetaminophen, highlights the importance of developing efficient removal strategies. Research in this area can offer methodologies for removing or reducing the environmental impact of various chemical compounds, indicating potential applications for environmental protection and water treatment technologies (Igwegbe et al., 2021).